Cas no 190011-81-5 (Benzonitrile,2-amino-3,6-difluoro-)

• Product name: Benzonitrile,2-amino-3,6-difluoro-
• CAS No: 190011-81-5
• MF: C₇H₄N₂F₂
• MW: 154.11686
• MDL: MFCD13178244
• CID: 115734
• PubChem ID: 329767618

Benzonitrile,2-amino-3,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-amino-3,6-difluoro-
• 2-Amino-3,6-difluorobenzonitrile
• Benzonitrile,2-amino-3,6-difluoro-(9CI)
• 2-Cyano-3,6-difluoroaniline
• 2-AMino-3,6-difluorobenzonitrile, 97%
• Benzonitrile, 2-amino-3,6-difluoro- (9CI)
• EN300-1240448
• MFCD13178244
• SCHEMBL1462237
• CS-0377859
• 190011-81-5
• 2-AMINO-3,6-DIFLUORO-BENZONITRILE
• ZPQFHGOBMGGBEP-UHFFFAOYSA-N
• AKOS017515652
• AS-40611
• Benzonitrile, 2-amino-3,6-difluoro-
• DB-203263
• DB-274634

• MDL： MFCD13178244
• Inchi： InChI=1S/C7H4F2N2/c8-5-1-2-6(9)7(11)4(5)3-10/h1-2H,11H2
• InChI Key： ZPQFHGOBMGGBEP-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C(=C1)F)N)C#N)F

Computed Properties

• Exact Mass: 154.03400
• Monoisotopic Mass: 154.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.36
• Melting Point: 92-97 °C
• Boiling Point: 254 ºC
• Flash Point: 107 ºC
• Water Partition Coefficient: Miscible with water.
• PSA: 49.81000
• LogP: 1.99988

Benzonitrile,2-amino-3,6-difluoro- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Benzonitrile,2-amino-3,6-difluoro-

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